Cas no 2172618-99-2 (tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate
• CAS No: 2172618-99-2
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 6080074
• PubChem ID: 165531773
• Update Time: 2025-11-03

tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate
• EN300-1453891
• 2172618-99-2

• Inchi： 1S/C15H20O3/c1-11-6-7-12(13(10-11)17-5)8-9-14(16)18-15(2,3)4/h6-10H,1-5H3/b9-8+
• InChI Key： UVZIGNCTCMZGJV-CMDGGOBGSA-N
• SMILES： O(C(/C=C/C1C=CC(C)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Additional information on tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate

Comprehensive Overview of tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate (CAS No. 2172618-99-2)

The compound tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate, identified by its CAS No. 2172618-99-2, is a specialized organic ester with significant applications in pharmaceutical and agrochemical research. This molecule features a unique prop-2-enoate backbone, coupled with a methoxy and methyl substituted phenyl ring, making it a valuable intermediate in synthetic chemistry. Its tert-butyl ester group enhances stability, a critical factor in drug formulation and delivery systems. Researchers are increasingly interested in this compound due to its potential role in developing novel anti-inflammatory and antioxidant agents, aligning with current trends in precision medicine and green chemistry.

In the context of drug discovery, tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate is often explored for its structure-activity relationship (SAR) properties. The E-configuration of the double bond in the prop-2-enoate moiety is particularly noteworthy, as it influences molecular interactions with biological targets. Recent studies highlight its utility in designing small-molecule inhibitors for enzymes like COX-2, a hotspot in pain management research. Additionally, its methoxy and methyl substitutions are being investigated for their impact on bioavailability and metabolic stability, key concerns in modern pharmacokinetics.

The agrochemical industry also benefits from CAS No. 2172618-99-2, where it serves as a precursor for crop protection agents. Its phenylprop-2-enoate structure is analogous to natural plant defense compounds, making it a candidate for eco-friendly pesticides. With growing emphasis on sustainable agriculture, researchers are optimizing its derivatives to minimize environmental persistence while maintaining efficacy against pests. This aligns with global searches for low-toxicity agrochemicals and biodegradable formulations, topics frequently queried in AI-driven literature reviews.

From a synthetic perspective, the preparation of tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate involves Wittig olefination or Heck coupling reactions, techniques widely discussed in organic chemistry forums. Its tert-butyl ester group simplifies purification via column chromatography, a common pain point for chemists. Recent patent analyses reveal its inclusion in proprietary routes for API synthesis, underscoring its industrial relevance. Users searching for scalable synthetic methods or cost-effective intermediates often encounter this compound in open-access journals and chemical databases.

Environmental and regulatory aspects of CAS No. 2172618-99-2 are equally critical. While not classified as hazardous, its degradation products are under scrutiny for eco-toxicity profiles. Computational tools like ADMET prediction software are increasingly used to model its behavior, a topic trending in computational chemistry circles. Furthermore, its compliance with REACH and FDA guidelines makes it a safer choice for GMP manufacturing, addressing frequent queries about regulatory-compliant intermediates.

In summary, tert-butyl (2E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate (2172618-99-2) bridges multiple disciplines, from medicinal chemistry to sustainable agrochemicals. Its structural versatility and compatibility with green synthesis principles position it as a compound of enduring interest. As high-throughput screening and AI-assisted drug design advance, this molecule’s role in hit-to-lead optimization is likely to expand, reflecting its alignment with both scientific innovation and industry demands.